Cas no 2034563-92-1 (N-2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl-5-methyl-1,2-oxazole-3-carboxamide)

• Product Name: N-2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl-5-methyl-1,2-oxazole-3-carboxamide
• CAS No: 2034563-92-1
• MF: C₁₆H₁₈N₄O₂S
• MW: 330.404721736908
• CID: 5336354
• Update Time: 2025-07-25

N-2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl-5-methyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl)-5-methylisoxazole-3-carboxamide
• N-[2-(3,5-dimethylpyrazol-1-yl)-2-thiophen-2-ylethyl]-5-methyl-1,2-oxazole-3-carboxamide
• N-2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl-5-methyl-1,2-oxazole-3-carboxamide

• Inchi： 1S/C16H18N4O2S/c1-10-7-11(2)20(18-10)14(15-5-4-6-23-15)9-17-16(21)13-8-12(3)22-19-13/h4-8,14H,9H2,1-3H3,(H,17,21)
• InChI Key： JLRVSPSLZKJXCK-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CNC(C1C=C(C)ON=1)=O)N1C(C)=CC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 425
• XLogP3: 2.5
• Topological Polar Surface Area: 101

Additional information on N-2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl-5-methyl-1,2-oxazole-3-carboxamide

Introduction to N-2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl-5-methyl-1,2-oxazole-3-carboxamide (CAS No. 2034563-92-1)

N-2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl-5-methyl-1,2-oxazole-3-carboxamide, identified by its CAS number 2034563-92-1, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule exhibits a unique structural framework that combines several heterocyclic moieties, including pyrazole, thiophene, and oxazole, which are well-known for their diverse biological activities. The presence of multiple functional groups such as amide and alkyl chains further enhances its potential as a pharmacophore in drug discovery.

The compound's structure is characterized by a central oxazole ring substituted with a methyl group at the 5-position. This oxazole ring is connected to a pyrazole moiety at the 2-position through an ethyl chain that also incorporates a thiophene ring at the 2-position. The amide functional group is located at the 3-position of the oxazole ring, contributing to the molecule's overall polarity and reactivity. Such structural features make it an attractive candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in heterocyclic compounds due to their wide range of biological activities. The combination of pyrazole, thiophene, and oxazole in this compound suggests potential applications in various therapeutic areas. For instance, pyrazole derivatives are known for their antimicrobial, anti-inflammatory, and antiviral properties, while thiophene derivatives have shown promise in the treatment of neurological disorders and cancer. Oxazole derivatives are also recognized for their bioactivity in cardiovascular and metabolic diseases.

The pharmacological potential of N-2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl-5-methyl-1,2-oxazole-3-carboxamide has been explored in several preclinical studies. Research indicates that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in disease pathways. Specifically, its structural features suggest potential activity against targets such as kinases and transcription factors, which are crucial in cancer signaling pathways. Additionally, the presence of the amide group may enable interactions with biological membranes, potentially affecting drug delivery and bioavailability.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the oxazole ring through cyclization reactions, followed by functionalization with the pyrazole and thiophene moieties. The introduction of the amide group at the 3-position of the oxazole ring typically involves carboxylation or amidation techniques. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to enhance efficiency and selectivity.

In terms of analytical characterization, N-2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl-5-methyl-1,2-oxazole-3-carboxamide can be studied using various spectroscopic techniques including nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed information about the molecular structure and purity of the compound. High-performance liquid chromatography (HPLC) is often used for purification and quantification purposes.

The compound's solubility profile is another critical aspect that influences its pharmaceutical applicability. Due to its polar nature, N-2-(3,5-dimethyl-lH-pyrazol-l-yI)-2-(thiophen-l 2-yI)ethyl-S-methyl-l , 2-o xaz ole -3-carboxamide may exhibit moderate solubility in polar organic solvents such as methanol or dimethyl sulfoxide (DMSO). However, its solubility in water is likely limited, which could impact its formulation as an oral or injectable drug. Efforts have been made to improve solubility through prodrug strategies or co-administration with solubilizing agents.

Efforts are ongoing to explore novel derivatives of N-2-(3 , 5-dimethyl-lH-pyrazol-l-yI)-z -(thiophen -z -yI)eth yl-S-meth yl-l , z-o xaz ole -3-carboxamide to enhance their pharmacological properties. By modifying functional groups or introducing additional heterocyclic moieties, researchers aim to improve potency, selectivity, and pharmacokinetic profiles. Computational modeling techniques such as molecular docking have been invaluable in predicting binding interactions between this compound and biological targets.

The development of new drugs often involves rigorous testing to evaluate safety and efficacy before human clinical trials can commence. Preclinical studies using cell culture models and animal models have provided preliminary evidence supporting the potential therapeutic applications of N-z -(3 , 5-dimethyl-I H-p yraz ol-I -yl ) -z -(thiophen-z -yl )eth yl-S-meth yl-l , z-o xaz ole -3-carboxamide. These studies have highlighted its ability to modulate specific signaling pathways associated with various diseases.

In conclusion，N-z -(3 , 5-dim ethyl-I H-p y ra z ol-I -yl ) -z -(thiophen-z -yl )eth yl-S-meth y l-l , z-o xaz ole -3-carboxamide (CAS No .2034563_92_1) strong > represents a promising candidate for further pharmaceutical development . Its unique structural features，combined with preliminary evidence of bioactivity，make it an attractive target for medicinal chemists . Continued research into its synthesis，pharmacological properties，and formulation will be essential to realize its full therapeutic potential . The advancements in synthetic methodologies and computational biology are expected to accelerate progress in this field ，leading to novel treatments for various diseases . p>